Cas no 1017786-93-4 (3-amino-3-4-(1H-pyrazol-1-yl)phenylpropanoic acid)

• Product Name: 3-amino-3-4-(1H-pyrazol-1-yl)phenylpropanoic acid
• CAS No: 1017786-93-4
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 5597071
• PubChem ID: 82619438
• Update Time: 2025-05-24

3-amino-3-4-(1H-pyrazol-1-yl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 1017786-93-4
• EN300-1854001
• 3-amino-3-[4-(1H-pyrazol-1-yl)phenyl]propanoic acid
• 3-amino-3-4-(1H-pyrazol-1-yl)phenylpropanoic acid

• Inchi： 1S/C12H13N3O2/c13-11(8-12(16)17)9-2-4-10(5-3-9)15-7-1-6-14-15/h1-7,11H,8,13H2,(H,16,17)
• InChI Key： FTOPIQCZMJCKKO-UHFFFAOYSA-N
• SMILES： OC(CC(C1C=CC(=CC=1)N1C=CC=N1)N)=O

Computed Properties

• Exact Mass: 231.100776666g/mol
• Monoisotopic Mass: 231.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 81.1Ų

Additional information on 3-amino-3-4-(1H-pyrazol-1-yl)phenylpropanoic acid

3-Amino-3-[4-(1H-Pyrazol-1-yl)phenyl]propanoic Acid: A Comprehensive Overview

3-Amino-3-[4-(1H-Pyrazol-1-yl)phenyl]propanoic acid (CAS No. 1017786-93-4) is a biologically active compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an amino group, a pyrazole ring, and a phenyl group, making it a versatile molecule with potential applications in drug discovery and development.

The chemical structure of 3-amino-3-[4-(1H-pyrazol-1-yl)phenyl]propanoic acid is defined by its molecular formula C₁₅H₁₅N₃O₂. The molecule features a central propanoic acid backbone, with an amino group attached to the third carbon. The phenyl ring, substituted at the para position with a pyrazole moiety, introduces aromaticity and potential hydrogen bonding capabilities. This structural arrangement not only enhances the compound's stability but also contributes to its bioavailability and pharmacokinetic properties.

Recent studies have highlighted the antioxidant properties of 3-amino-3-[4-(1H-pyrazol-1-yl)phenyl]propanoic acid, making it a promising candidate for applications in oxidative stress-related diseases. Researchers have demonstrated that this compound can effectively scavenge free radicals, thereby protecting cells from oxidative damage. This property is particularly significant in the context of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease, where oxidative stress plays a pivotal role in disease progression.

In addition to its antioxidant activity, 3-amino-3-[4-(1H-pyrazol-1-yl)phenyl]propanoic acid has shown potent anti-inflammatory effects. Experimental data indicate that this compound inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. These findings suggest that the compound could be developed into a therapeutic agent for inflammatory conditions like arthritis and cardiovascular diseases.

The synthesis of 3-amino-3-[4-(1H-pyrazol-1-yl)phenyl]propanoic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The synthesis begins with the preparation of the pyrazole ring, followed by its coupling with the phenyl group. The final step involves the introduction of the amino and carboxylic acid groups to complete the molecule's structure. Recent advancements in green chemistry have enabled researchers to develop more efficient and environmentally friendly routes for synthesizing this compound.

From a pharmacological perspective, 3-amino-3-[4-(1H-pyrazol-1-yl)phenyl]propanoic acid exhibits excellent bioavailability and metabolic stability, which are critical factors for drug development. Preclinical studies have demonstrated that the compound can be administered orally without significant loss of activity, making it suitable for systemic delivery. Furthermore, its metabolic profile indicates that it undergoes minimal first-pass metabolism, ensuring sustained therapeutic effects.

The potential applications of 3-amino-3-[4-(1H-pyrazol-1-yL)phenyl]propanoic acid extend beyond its pharmacological uses. Recent research has explored its role as a building block in medicinal chemistry, where it serves as a versatile scaffold for constructing more complex molecules with enhanced biological activities. For instance, researchers have successfully incorporated this compound into peptide-based drugs targeting specific receptors involved in cancer and immune disorders.

In conclusion, 3-amino-3-[4-(1H-pyrazol-1-yL)phenyl]propanoic acid (CAS No. 1017786-93-4) is a multifaceted compound with significant potential in various fields of science and medicine. Its unique chemical structure, coupled with its antioxidant and anti-inflammatory properties, positions it as a valuable tool in drug discovery and development. As research continues to uncover new insights into its biological activities and therapeutic applications, this compound is poised to play an increasingly important role in advancing medical science.